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Compound of Interest

Compound Name: Trimipramine

Cat. No.: B10761587 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical synthesis and

structural analysis of Trimipramine. It is designed to serve as a detailed resource for

professionals in the fields of medicinal chemistry, pharmacology, and drug development. This

document outlines the synthetic pathway from its precursors, details the methodologies for its

structural elucidation, and presents key analytical data in a structured format.

Synthesis of Trimipramine
Trimipramine is a tricyclic antidepressant belonging to the dibenzazepine class.[1] Its chemical

name is (±)-3-(10,11-dihydro-5H-dibenzo[b,f]azepin-5-yl)-N,N,2-trimethylpropan-1-amine.[2]

The core of its synthesis involves the alkylation of the iminodibenzyl tricycle.

1.1. Synthetic Pathway

The primary route for the synthesis of Trimipramine involves a two-step process starting from

2,2'-dinitrobibenzyl. This precursor is first reduced to form 2,2'-diaminobibenzyl, which is then

cyclized to produce the key intermediate, 10,11-dihydro-5H-dibenzo[b,f]azepine

(iminodibenzyl).[3] The iminodibenzyl is subsequently alkylated with 3-dimethylamino-2-

methylpropyl chloride to yield Trimipramine.[4]
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Step 1: Synthesis of Iminodibenzyl

Step 2: Alkylation

2,2'-Dinitrobibenzyl

2,2'-Diaminobibenzyl

Reduction
(e.g., H2, Raney Ni or Pd/C)

10,11-Dihydro-5H-dibenzo[b,f]azepine
(Iminodibenzyl)

Cyclization
(e.g., Polyphosphoric Acid)

TrimipramineAlkylation

3-Dimethylamino-2-methylpropyl chloride
Reagents:

- Sodium Amide (NaNH2)
- Xylene (solvent)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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